4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide

• Molecular Formula: C21H16ClN3O
• Molecular Weight: 361.8 g/mol
• IUPAC Name: 4-[(4-chloropyrazol-1-yl)methyl]-N-naphthalen-2-ylbenzamide
• InChI: InChI=1S/C21H16ClN3O/c22-19-12-23-25(14-19)13-15-5-7-17(8-6-15)21(26)24-20-10-9-16-3-1-2-4-18(16)11-20/h1-12,14H,13H2,(H,24,26)
• InChI Key: JJRNDSFVEUYCDU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)C3=CC=C(C=C3)CN4C=C(C=N4)Cl

Description

4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It is a member of the benzamide family of compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The precise mechanism of action of 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide is not fully understood, but it is thought to exert its effects through the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to modulate the activity of various transcription factors and cytokines involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide has a range of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to reduce inflammation in various disease states, including arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide in laboratory experiments is its versatility. It has been found to exhibit a range of effects in different disease models, making it a useful tool for investigating various biological processes. However, one of the limitations of using this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are numerous future directions for research on 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide. One area of interest is the development of more efficient synthesis methods that can produce the compound in larger quantities. Another area of interest is the investigation of its potential as a therapeutic agent for a range of diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the precise mechanism of action of the compound and to identify potential side effects or toxicities.

Synthesis Methods

The synthesis of 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide involves the reaction of 2-naphthylamine with 4-chloromethyl-1H-pyrazole in the presence of a suitable catalyst. The resulting intermediate is then reacted with benzoyl chloride to yield the final product.

Scientific Research Applications

The potential applications of 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-naphthyl)benzamide are numerous and diverse. It has been investigated for its potential as an antitumor agent, with promising results in preclinical studies. It has also been studied for its potential as an anti-inflammatory agent, with evidence suggesting that it may be effective in reducing inflammation in various disease states.